7-ethyl-8-methyl-N-(4-morpholinophenyl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

Specification

• CAS No.: 1421449-88-8
• Molecular Formula: C21H26N4O3S
• Molecular Weight: 414.52
• IUPAC Name: 7-ethyl-8-methyl-N-(4-morpholin-4-ylphenyl)-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• Standard InChI: InChI=1S/C21H26N4O3S/c1-3-18-14(2)22-21-25(20(18)27)12-15(13-29-21)19(26)23-16-4-6-17(7-5-16)24-8-10-28-11-9-24/h4-7,15H,3,8-13H2,1-2H3,(H,23,26)
• Standard InChI Key: WFCJYNQWZBCQEV-UHFFFAOYSA-N
• SMILES: CCC1=C(N=C2N(C1=O)CC(CS2)C(=O)NC3=CC=C(C=C3)N4CCOCC4)C

Introduction

The compound 7-ethyl-8-methyl-N-(4-morpholinophenyl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b]thiazine-3-carboxamide is a complex organic molecule with a specific chemical structure. It is identified by the CAS number 1421449-88-8 and has a molecular weight of 414.5 g/mol. The molecular formula of this compound is C21H26N4O3S, indicating the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms.

Synthesis and Preparation

While specific synthesis details for this compound are not readily available in the provided sources, compounds with similar structures are often synthesized through multi-step processes involving cyclization reactions, amidation, and other organic transformations. For instance, related heterocyclic compounds are synthesized using methods like intramolecular cyclization and hydrolysis, followed by amidation.

Biological and Pharmacological Activities

Although specific biological activities of 7-ethyl-8-methyl-N-(4-morpholinophenyl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b]thiazine-3-carboxamide are not detailed in the available literature, compounds with similar heterocyclic structures often exhibit a range of pharmacological activities. These include antimicrobial, anticancer, anti-inflammatory, and antirheumatic properties, depending on their structural modifications.

Future Research Directions

Given the lack of detailed information on this specific compound, future research should focus on its synthesis, characterization, and biological evaluation. This could involve exploring its potential as a therapeutic agent by assessing its efficacy against various biological targets and optimizing its structure for improved pharmacokinetic and pharmacodynamic profiles.